N-{[4-allyl-5-({2-[(3-bromophenyl)amino]-2-oxoethyl}thio)-4H-1,2,4-triazol-3-yl]methyl}-4-chlorobenzamide

• IUPAC Name: N-[[5-[2-(3-bromoanilino)-2-oxoethyl]sulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl]methyl]-4-chlorobenzamide
• InChI: InChI=1S/C21H19BrClN5O2S/c1-2-10-28-18(12-24-20(30)14-6-8-16(23)9-7-14)26-27-21(28)31-13-19(29)25-17-5-3-4-15(22)11-17/h2-9,11H,1,10,12-13H2,(H,24,30)(H,25,29)
• InChI Key: YQQBOIGEJKXLKU-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)Br)CNC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H19BrClN5O2S
• Molecular Weight: 520.8 g/mol

Description

N-{[4-allyl-5-({2-[(3-bromophenyl)amino]-2-oxoethyl}thio)-4H-1,2,4-triazol-3-yl]methyl}-4-chlorobenzamide is a useful research compound. Its molecular formula is C21H19BrClN5O2S and its molecular weight is 520.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 519.01314 g/mol and the complexity rating of the compound is 623. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Activity

Researchers have synthesized a series of compounds, including derivatives related to the specified chemical structure, demonstrating significant in vitro anticancer activities against various cancer cell lines. The synthesis of S-glycosyl and S-alkyl derivatives of 4-amino-3-mercapto-6-(2-(2-thienyl)vinyl)-1,2,4-triazin-5(4H)-one has shown promise as cytotoxic agents, indicating the potential of such compounds in cancer therapy (Saad & Moustafa, 2011).

Serotonin-3 Receptor Antagonists

The development of 2-alkoxy-4-amino-5-chlorobenzamide derivatives bearing heteroalicyclic rings has been explored for their serotonin-3 (5-HT3) receptor antagonistic activity. This research could lead to new therapeutic agents for conditions mediated by 5-HT3 receptors, such as certain gastrointestinal disorders and chemotherapy-induced nausea (Harada et al., 1995).

Herbicidal Applications

A group of benzamides, including compounds with structures related to the specified molecule, has been identified as herbicidally active, suggesting potential agricultural utility in managing undesirable vegetation in crops and turf grasses (Viste et al., 1970).

Cyclization Reactions for Heterocycle Synthesis

The cyclization of allylic amides and thioamides, including those related to the specified compound, has been utilized to synthesize 2-oxazolines and 2-thiazolines. These reactions contribute to the development of pharmacologically relevant heterocycles, demonstrating the compound's utility in complex organic synthesis (Engman, 1991).

Antimicrobial and Surface Activity

Research into 1,2,4-triazole derivatives, including those structurally related to the chemical , has revealed antimicrobial activity and potential use as surface active agents. This highlights the versatility of such compounds in both medicinal chemistry and material science applications (El-Sayed, 2006).